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Abstract
The sulfur anion (S⁻), a monoatomic radical anion, and its polyatomic counterparts are pivotal

in various chemical and biological processes. Understanding their fundamental properties is

crucial for advancements in fields ranging from atmospheric chemistry to drug development.

Theoretical and computational chemistry provide indispensable tools for elucidating the

electronic structure, stability, and reactivity of these transient species. This guide offers an in-

depth exploration of the theoretical calculations used to determine the properties of the sulfur
anion, presenting key quantitative data, detailing computational and experimental

methodologies, and illustrating logical workflows.

Core Properties of the Sulfur Anion (S⁻)
The intrinsic properties of the sulfur anion, such as its electron affinity and ionization potential,

are fundamental parameters that dictate its chemical behavior. These values are benchmarks

for computational methods.

Electron Affinity (EA)
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Electron affinity is the energy released when a neutral atom in the gaseous phase gains an

electron to form a negative ion.[1] For sulfur, the process is:

S(g) + e⁻ → S⁻(g)

The EA of sulfur is notably positive, indicating a stable anion. It is influenced by factors such as

electron-electron repulsion in the valence shell; despite sulfur having a larger atomic radius

than oxygen, the reduced repulsion in its more diffuse 3p orbitals leads to a greater electron

affinity.[2]

Ionization Potential (IP)
The ionization potential, or ionization energy, is the energy required to remove an electron from

an atom or ion.[1] The first ionization energy of the sulfur anion (S⁻) is equivalent to the

electron affinity of the neutral sulfur atom (S).[2]

S⁻(g) → S(g) + e⁻

Higher ionization energies (e.g., second, third) refer to the removal of subsequent electrons

from the increasingly positive ions.[3][4]

Thermochemical Data
Thermochemical properties, such as the standard enthalpy of formation (ΔfH°) and standard

entropy (S°), are critical for predicting the feasibility and spontaneity of reactions involving

sulfur anions. These values are compiled from both experimental data and high-level

theoretical calculations.

Quantitative Data Summary
The following tables summarize key theoretical and experimental values for the properties of

the sulfur anion and related species.

Table 1: Electron Affinity of the Sulfur Atom
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Parameter Value (kJ/mol) Value (eV) Method/Reference

First Electron
Affinity

200 2.077
Experimental[1][2]
[3]

| Second Electron Affinity | 515.1 | 5.61 | Calculated (Born-Haber cycle)[5] |

Note: The second electron affinity corresponds to the process S⁻(g) + e⁻ → S²⁻(g). The

positive value indicates that energy is required to overcome the repulsion between the electron

and the negative ion.[5][6]

Table 2: Ionization Energies of Sulfur Species

Species Process
Ionization
Energy
(kJ/mol)

Ionization
Energy (eV)

Reference

S⁻ S⁻ → S + e⁻ 200 2.077 [1][2]

S S → S⁺ + e⁻ 999.6 10.36 [1][3]

S⁺ S⁺ → S²⁺ + e⁻ 2252 23.33 [3][4]

| S²⁺ | S²⁺ → S³⁺ + e⁻ | 3357 | 34.79 |[4] |

Table 3: Thermochemical Properties of S(g) and S⁻(g)

Species Property Value Units Reference

S(g) ΔfH°(298.15 K) 279.08 ± 0.14 kJ/mol ATcT[7]

| S⁻(g) | S°gas,1 bar | 164.96 | J/mol·K | NIST[8] |

Computational Methodologies
Accurate theoretical prediction of anionic properties requires careful selection of computational

methods and basis sets. Anions, with their diffuse electron clouds, present unique challenges.
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Theoretical Methods
Density Functional Theory (DFT): DFT methods, particularly with hybrid functionals like

B3LYP, are widely used due to their balance of computational cost and accuracy.[9] Range-

separated functionals can also be tuned to accurately predict electron affinities.[10]

Coupled-Cluster (CC) Theory: Methods like CCSD(T) (Coupled Cluster with Single, Double,

and perturbative Triple excitations) offer high accuracy (often considered the "gold standard")

but at a significant computational expense. They are typically used for benchmarking smaller

systems.[11]

Ab Initio Methods: Other methods like Møller-Plesset perturbation theory (e.g., MP2) and

Multi-Reference Configuration Interaction (MRCI) are also employed, especially for systems

with multi-reference character.[12][13]

Basis Sets
The choice of basis set is critical for calculations on anions. The basis set is the set of

mathematical functions used to build molecular orbitals.[14]

Diffuse Functions: Anions have loosely bound electrons, making basis sets augmented with

diffuse functions essential. These functions provide the necessary flexibility to describe the

electron density far from the nucleus. The + in Pople-style basis sets (e.g., 6-311+G(d,p)) or

the aug- prefix in Dunning's correlation-consistent basis sets (e.g., aug-cc-pVTZ) denote the

inclusion of diffuse functions.[9][12][15]

Polarization Functions: Polarization functions (e.g., the (d,p) in 6-31G(d,p)) are also crucial

as they allow for the description of non-spherical distortion of electron density, which is

important for accurate geometry and energy calculations.[15]

Recommended Basis Sets: For reliable results on sulfur anions, Pople-type basis sets like

6-311+G(d,p) or Dunning's correlation-consistent sets like aug-cc-pVTZ (or larger) are

recommended.[9][12] The polarization-consistent (pc) basis sets, such as aug-pc-3, have

also been shown to provide high-quality results at a lower computational cost.[9]

The logical workflow for a typical theoretical calculation is depicted below.
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Diagram 1: Workflow for Theoretical Calculation of Anion Properties
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Diagram 1: Workflow for Theoretical Calculation of Anion Properties
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Experimental Protocols for Validation
Theoretical calculations are validated against experimental data. For anions, laser-based

spectroscopic techniques are paramount.

Laser Photoelectron Spectroscopy (PES)
Photoelectron spectroscopy is a primary technique for measuring electron affinities.

Anion Generation: Sulfur anions (S⁻) are generated in a suitable source, such as a

discharge flow system.

Mass Selection: The generated ions are guided into a mass spectrometer, often a Time-of-

Flight (TOF) analyzer, which isolates the S⁻ ions based on their mass-to-charge ratio.[16]

Photodetachment: A beam of monochromatic laser light with a known photon energy (hν) is

intersected with the beam of S⁻ ions.

Electron Detachment: If the photon energy is greater than the electron binding energy, an

electron is detached: S⁻ + hν → S + e⁻.

Energy Analysis: The kinetic energy (Eₖ) of the detached photoelectrons is measured.

EA Calculation: The electron affinity is determined from the energy conservation equation:

EA = hν - Eₖ.[17]

The workflow for this experimental approach is visualized below.
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Diagram 2: Experimental Workflow for Photoelectron Spectroscopy
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Diagram 3: Relationship Between EA and IE for Sulfur
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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